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Compound of Interest

Compound Name: 2,6-Dibromo-4-isopropylaniline

Cat. No.: B1295397

Proper disposal of 2,6-Dibromo-4-isopropylaniline is critical to ensure personnel safety and
environmental protection. This substance is classified as hazardous, and its handling requires
adherence to strict protocols. The following guide provides essential information for the safe
disposal of this chemical in a laboratory or research setting.

Safety and Hazard Summary

Before handling, it is crucial to be aware of the hazards associated with 2,6-Dibromo-4-
isopropylaniline. This chemical is considered hazardous and is accompanied by the following
hazard statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Always consult the Safety Data Sheet (SDS) for complete safety information before handling or
disposing of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for 2,6-Dibromo-4-isopropylaniline is provided below.
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Property Value

CAS Number 10546-65-3

Molecular Formula CoH11Brz2N

Molecular Weight 293.01

Appearance Cream, pale pink, or pale green powder
Melting Point 43.5-495°C/114.8-116.6 °F

Purity >97.5%

Disposal Protocol

The primary directive for the disposal of 2,6-Dibromo-4-isopropylaniline is to use an
approved waste disposal plant.[1][2] Chemical waste generators are responsible for correctly
classifying waste and adhering to all local, regional, and national hazardous waste regulations.

[1]

Step-by-Step Disposal Procedure:

¢ Regulatory Consultation: Before beginning disposal procedures, consult relevant local,
regional, and national hazardous waste regulations to ensure complete and accurate
classification and compliance.[1]

e Personal Protective Equipment (PPE): Wear appropriate personal protective equipment. This
includes, but is not limited to:

o Protective gloves.

o Protective clothing.

o Eye and face protection (safety glasses, face shield).[2]
o Containment and Labeling:

o Keep the waste chemical in its original container if possible, or a suitable, tightly closed
substitute.[2]
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o Do not mix with other waste streams.

o Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes
the chemical name: "2,6-Dibromo-4-isopropylaniline”.

e Storage:

o Store the waste container in a designated, locked-up, and well-ventilated area, away from
incompatible materials.[2]

o Keep the container tightly closed.[2]
o Accidental Spill Cleanup:

o In the event of a spill, avoid creating dust.

o Sweep or shovel the solid material into a suitable, labeled container for disposal.[2]
» Final Disposal:

o Arrange for the collection and disposal of the contained waste through a licensed and
approved hazardous waste disposal company or plant.[1][2]

o Dispose of the empty container as unused product unless properly decontaminated.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,6-Dibromo-4-
isopropylaniline.
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Caption: Disposal workflow for 2,6-Dibromo-4-isopropylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295397#2-6-dibromo-4-isopropylaniline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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